Cas no 2640953-15-5 (3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640953-15-5
• MF: C₁₈H₂₂ClN₃OS
• MW: 363.90478181839
• CID: 5317350
• PubChem ID: 155800190
• Update Time: 2025-06-08

3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 2640953-15-5
• AKOS040716824
• F6683-1392
• 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine
• 2-[[4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]methyl]-5,6-dihydro-4H-cyclopentathiazole

• Inchi： 1S/C18H22ClN3OS/c19-14-10-20-7-4-16(14)23-12-13-5-8-22(9-6-13)11-18-21-15-2-1-3-17(15)24-18/h4,7,10,13H,1-3,5-6,8-9,11-12H2
• InChI Key： LJRWDDGUYAGUHI-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(CC2=NC3CCCC=3S2)CC1

Computed Properties

• Exact Mass: 363.1172112g/mol
• Monoisotopic Mass: 363.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 495.2±45.0 °C(Predicted)
• pka: 6.66±0.10(Predicted)

Additional information on 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine

Comprehensive Analysis of 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640953-15-5)

The compound 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640953-15-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a cyclopenta[d][1,3]thiazole core, piperidine ring, and pyridine moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine has surged due to their versatility in drug discovery. The cyclopenta[d][1,3]thiazole fragment, in particular, is known for its bioisosteric properties, often serving as a replacement for phenyl or pyridine rings in medicinal chemistry. This adaptability has led to increased searches for "cyclopenta[d][1,3]thiazole derivatives" and "piperidine-based drug candidates" in scientific databases.

The synthesis of CAS No. 2640953-15-5 involves multi-step organic reactions, including nucleophilic substitutions and cyclization processes. Its chloropyridine segment is critical for enhancing binding affinity, while the piperidinylmethoxy linker improves solubility and pharmacokinetic properties. These features align with current trends in drug design, where researchers prioritize molecules with balanced lipophilicity and metabolic stability. Keywords such as "chloropyridine synthesis" and "piperidine modifications" frequently appear in AI-driven literature reviews, reflecting the compound's relevance.

From a therapeutic perspective, 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine has shown preliminary activity in enzyme inhibition assays, particularly against kinases and GPCRs. This aligns with the growing interest in "small molecule kinase inhibitors" and "GPCR-targeted therapies," which dominate recent PubMed queries. Its thiazole ring also contributes to metal-chelating capabilities, a property explored in "metal-binding pharmacophores" research.

Analytical characterization of CAS No. 2640953-15-5 typically employs LC-MS, NMR, and X-ray crystallography. The compound's stability under physiological conditions has been a focus area, with "in vitro metabolic stability" emerging as a key search term among pharmacologists. Its methoxy-pyridine group demonstrates resistance to oxidative degradation, a feature highlighted in recent "drug metabolism studies" publications.

In conclusion, 3-chloro-4-{[1-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)piperidin-4-yl]methoxy}pyridine represents a compelling case study in modern medicinal chemistry. Its structural complexity addresses multiple drug design challenges, from target engagement to ADME optimization. As evidenced by search trends around "heterocyclic drug design" and "piperidine-thiazole hybrids," this compound continues to inspire innovative research across academic and industrial laboratories.